8-methoxyquinolin-3-amine hydrochloride
Overview
Description
8-Methoxyquinolin-3-amine hydrochloride, also known as 8-MQ-HCl, is an organic compound of the quinoline class. It is a colorless, crystalline solid that is soluble in water and is used in a variety of scientific research applications. 8-MQ-HCl has been studied for its biochemical and physiological effects, as well as its potential for use in laboratory experiments. Additionally, this paper will provide a list of potential future directions for 8-MQ-HCl research.
Scientific Research Applications
8-methoxyquinolin-3-amine hydrochloride has been studied for its potential applications in scientific research. It has been used to study the effects of calcium signaling in cells, as well as its potential as an inhibitor of the enzyme tyrosine kinase. Additionally, 8-methoxyquinolin-3-amine hydrochloride has been used in experiments to study the effects of protein kinase C, as well as its potential as an inhibitor of HIV-1 replication.
Mechanism of Action
8-methoxyquinolin-3-amine hydrochloride is thought to act as an inhibitor of calcium signaling in cells by blocking the action of the calcium channels. Additionally, 8-methoxyquinolin-3-amine hydrochloride is thought to act as an inhibitor of the enzyme tyrosine kinase, which is involved in the signaling of proteins. 8-methoxyquinolin-3-amine hydrochloride is also thought to act as an inhibitor of protein kinase C, which is involved in cell growth and differentiation. Lastly, 8-methoxyquinolin-3-amine hydrochloride is thought to act as an inhibitor of HIV-1 replication.
Biochemical and Physiological Effects
8-methoxyquinolin-3-amine hydrochloride has been studied for its biochemical and physiological effects. It has been found to inhibit the action of calcium channels, as well as the enzyme tyrosine kinase and protein kinase C. Additionally, 8-methoxyquinolin-3-amine hydrochloride has been found to inhibit the replication of HIV-1.
Advantages and Limitations for Lab Experiments
8-methoxyquinolin-3-amine hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is a soluble compound that can be used in a variety of experiments. Additionally, 8-methoxyquinolin-3-amine hydrochloride has been found to be relatively non-toxic, making it a safe compound to use in laboratory experiments. However, 8-methoxyquinolin-3-amine hydrochloride has several limitations for use in laboratory experiments. It is a relatively expensive compound, and it can be difficult to obtain in large quantities. Additionally, 8-methoxyquinolin-3-amine hydrochloride has a short shelf-life, making it necessary to use the compound quickly after it is synthesized.
Future Directions
There are several potential future directions for 8-methoxyquinolin-3-amine hydrochloride research. These include further research into its potential as an inhibitor of calcium channels and tyrosine kinase, as well as its potential as an inhibitor of protein kinase C and HIV-1 replication. Additionally, further research could be done to explore the potential of 8-methoxyquinolin-3-amine hydrochloride as a therapeutic agent for the treatment of various diseases. Finally, further research into the synthesis of 8-methoxyquinolin-3-amine hydrochloride could be conducted to reduce the cost and improve the shelf-life of the compound.
Synthesis Methods
8-methoxyquinolin-3-amine hydrochloride can be synthesized in a two-step reaction. The first step involves the reaction of 8-methoxyquinoline with chlorosulfonic acid to form 8-methoxyquinolin-3-sulfonic acid. The second step involves the reaction of 8-methoxyquinolin-3-sulfonic acid with hydrochloric acid to form 8-methoxyquinolin-3-amine hydrochloride. The synthesis process is straightforward and can be completed in a laboratory setting with the appropriate safety protocols in place.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-methoxyquinolin-3-amine hydrochloride involves the conversion of 8-methoxyquinoline to 8-methoxyquinolin-3-amine, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "8-methoxyquinoline", "Ammonia", "Hydrogen gas", "Palladium on carbon", "Hydrochloric acid" ], "Reaction": [ "8-methoxyquinoline is first reacted with ammonia in the presence of hydrogen gas and palladium on carbon catalyst to form 8-methoxyquinolin-3-amine.", "The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt of 8-methoxyquinolin-3-amine." ] } | |
CAS RN |
1087758-63-1 |
Molecular Formula |
C10H11ClN2O |
Molecular Weight |
210.7 |
Purity |
95 |
Origin of Product |
United States |
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